Cas no 868978-65-8 (N-(2-{imidazo1,2-apyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-(2-{imidazo1,2-apyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide
• CAS No: 868978-65-8
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 6530063
• Update Time: 2025-05-25

N-(2-{imidazo1,2-apyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{imidazo1,2-apyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide
• Benzenesulfonamide, N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-phenoxy-

• Inchi： 1S/C21H19N3O3S/c25-28(26,22-14-13-17-16-24-15-5-4-8-21(24)23-17)20-11-9-19(10-12-20)27-18-6-2-1-3-7-18/h1-12,15-16,22H,13-14H2
• InChI Key： KMUFDLOAVWZNAK-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CN3C(=N2)C=CC=C3)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 10.89±0.50(Predicted)

Additional information on N-(2-{imidazo1,2-apyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide

N-(2-{Imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 868978-65-8, known as N-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an imidazo[1,2-a]pyridine moiety with a phenoxybenzenesulfonamide group. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of N-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide in various applications, particularly in the development of novel therapeutic agents. The imidazo[1,2-a]pyridine ring system is known for its ability to act as a bioisostere of purine nucleosides, which are critical components in many biological processes. This property makes the compound a promising candidate for drug design targeting enzymes and receptors involved in cellular signaling pathways.

One of the key areas of research surrounding this compound involves its role as a potential kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling and regulation, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The sulfonamide group in the molecule is particularly significant due to its ability to form strong hydrogen bonds with amino acid residues in protein active sites. This characteristic enhances the compound's binding affinity to kinase targets, making it a valuable tool in the development of targeted therapies.

Furthermore, the phenoxy group attached to the benzene ring introduces additional electronic and steric effects that can modulate the compound's bioavailability and pharmacokinetic properties. These attributes are crucial for ensuring that the compound can effectively reach its target site within the body while maintaining stability and minimizing off-target effects.

The synthesis of N-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide involves a multi-step process that combines principles from heterocyclic chemistry and sulfonamide synthesis. Researchers have optimized various synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only streamlined the production process but also opened up new avenues for exploring structurally related compounds with enhanced biological activity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into how the molecule interacts with its target proteins at an atomic level. These findings have been instrumental in guiding iterative rounds of chemical optimization to enhance potency and selectivity.

In terms of biological evaluation, N-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide has demonstrated remarkable activity in preclinical models of chronic inflammatory diseases such as rheumatoid arthritis and asthma. Its ability to inhibit key inflammatory mediators suggests potential utility as a novel anti-inflammatory agent with improved efficacy compared to existing therapies.

Additionally, this compound has shown promise in preclinical studies targeting neurodegenerative diseases such as Alzheimer's disease. The imidazo[1,2-a]pyridine moiety has been shown to interact with amyloid-beta aggregates, potentially inhibiting their formation and propagation. This dual functionality underscores the versatility of this compound across diverse therapeutic areas.

Despite its immense potential, challenges remain in translating this compound into clinical use. Issues such as bioavailability optimization and long-term safety profiles need to be addressed through rigorous preclinical testing and early-phase clinical trials. Nevertheless, ongoing research continues to build upon these findings, paving the way for future applications.

In conclusion, N-(2-{imidazo[1,2-a]pyridin-2-yl}ethyl)-4-phenoxybenzene-1-sulfonamide represents a cutting-edge chemical entity with significant potential across multiple therapeutic domains. Its unique structure enables diverse interactions with biological targets, making it an invaluable tool for advancing drug discovery efforts. As research progresses and new insights emerge, this compound is poised to make meaningful contributions to both academic research and industrial applications.